![molecular formula C13H20O2 B6275943 3-cycloheptylbicyclo[1.1.1]pentane-1-carboxylic acid CAS No. 2763759-41-5](/img/no-structure.png)
3-cycloheptylbicyclo[1.1.1]pentane-1-carboxylic acid
Overview
Description
3-cycloheptylbicyclo[1.1.1]pentane-1-carboxylic acid, also known as CBPC, is a bicyclic compound that has shown potential in scientific research applications due to its unique structure and properties. The synthesis of CBPC is a complex process that requires specialized knowledge and techniques. In
Mechanism of Action
The mechanism of action of 3-cycloheptylbicyclo[1.1.1]pentane-1-carboxylic acid is not fully understood. However, it is believed to act through the inhibition of certain enzymes and signaling pathways. 3-cycloheptylbicyclo[1.1.1]pentane-1-carboxylic acid has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the inflammatory response. 3-cycloheptylbicyclo[1.1.1]pentane-1-carboxylic acid has also been shown to inhibit the activity of protein kinase C (PKC), a signaling pathway involved in cell growth and proliferation.
Biochemical and Physiological Effects:
3-cycloheptylbicyclo[1.1.1]pentane-1-carboxylic acid has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and inhibit tumor growth in animal models. 3-cycloheptylbicyclo[1.1.1]pentane-1-carboxylic acid has also been shown to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of 3-cycloheptylbicyclo[1.1.1]pentane-1-carboxylic acid is its unique structure and properties, which make it a valuable tool for scientific research. However, the synthesis of 3-cycloheptylbicyclo[1.1.1]pentane-1-carboxylic acid is a complex process that requires specialized knowledge and techniques. Additionally, the high cost of 3-cycloheptylbicyclo[1.1.1]pentane-1-carboxylic acid may limit its use in some experiments.
Future Directions
There are many potential future directions for the study of 3-cycloheptylbicyclo[1.1.1]pentane-1-carboxylic acid. One area of interest is the development of 3-cycloheptylbicyclo[1.1.1]pentane-1-carboxylic acid derivatives with improved properties and activity. Another area of interest is the study of 3-cycloheptylbicyclo[1.1.1]pentane-1-carboxylic acid in combination with other compounds for the treatment of various diseases. Additionally, the study of 3-cycloheptylbicyclo[1.1.1]pentane-1-carboxylic acid in human clinical trials may provide valuable insights into its potential therapeutic applications.
Synthesis Methods
The synthesis of 3-cycloheptylbicyclo[1.1.1]pentane-1-carboxylic acid is a multi-step process that involves the use of various reagents and catalysts. The first step involves the synthesis of the bicyclic ketone, which is then reduced to the corresponding alcohol. The alcohol is then oxidized to form the carboxylic acid. The final step involves the formation of the cycloheptyl ring through a cyclization reaction.
Scientific Research Applications
3-cycloheptylbicyclo[1.1.1]pentane-1-carboxylic acid has shown potential in various scientific research applications. It has been studied for its potential as an anti-inflammatory agent, as well as its ability to inhibit tumor growth. 3-cycloheptylbicyclo[1.1.1]pentane-1-carboxylic acid has also been studied for its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-cycloheptylbicyclo[1.1.1]pentane-1-carboxylic acid involves the cyclization of a cycloheptene derivative followed by carboxylation of the resulting bicyclic compound.", "Starting Materials": [ "Cycloheptene", "Bromine", "Sodium hydroxide", "Diethyl malonate", "Sodium ethoxide", "Methyl iodide", "Sodium borohydride", "Carbon dioxide", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Water" ], "Reaction": [ "Bromination of cycloheptene to form 1-bromo-cycloheptene", "Treatment of 1-bromo-cycloheptene with sodium hydroxide to form cycloheptylcarboxylic acid", "Esterification of cycloheptylcarboxylic acid with diethyl malonate using sodium ethoxide as a catalyst to form diethyl 1-cycloheptyl-2-methylene-malonate", "Reduction of diethyl 1-cycloheptyl-2-methylene-malonate with sodium borohydride to form diethyl 1-cycloheptyl-2-methyl-malonate", "Cyclization of diethyl 1-cycloheptyl-2-methyl-malonate to form 3-cycloheptylbicyclo[1.1.1]pentane-1-carboxylic acid", "Carboxylation of 3-cycloheptylbicyclo[1.1.1]pentane using carbon dioxide and hydrochloric acid to form 3-cycloheptylbicyclo[1.1.1]pentane-1-carboxylic acid", "Neutralization of the reaction mixture with sodium hydroxide", "Purification of the product by recrystallization from ethanol and water" ] } | |
CAS RN |
2763759-41-5 |
Molecular Formula |
C13H20O2 |
Molecular Weight |
208.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
